1,5-Dichloro-4-methoxyisoquinoline

• Molecular Formula: C10H7Cl2NO
• Molecular Weight: 228.07 g/mol
• IUPAC Name: 1,5-dichloro-4-methoxyisoquinoline
• InChI: InChI=1S/C10H7Cl2NO/c1-14-8-5-13-10(12)6-3-2-4-7(11)9(6)8/h2-5H,1H3
• InChI Key: KTISORPYYPFYOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C2=C1C(=CC=C2)Cl)Cl

Description

1,5-Dichloro-4-methoxyisoquinoline is a useful research compound. Its molecular formula is C10H7Cl2NO and its molecular weight is 228.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,5-Dichloro-4-methoxyisoquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,5-Dichloro-4-methoxyisoquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 5-chloro-4-methoxyisoquinolin-1-(2H)-one (6.4 g, 30.5 mmol) in POCl3 (45 ml) was refluxed for 18 h. The solvent was evaporated under reduced pressure and the residue was diluted with cold water. The precipitated solid was filtered, washed with water to get crude compound (4 g, 57.4%) as a light brown colored solid. 1H NMR (400 MHz, CDCl3): δ ppm 8.28-8.25 (d, J=12 Hz, 1H), 7.87 (s, 1H), 7.79-7.76 (d, J=12 Hz, 1H), 7.58-7.54 (m, 1H), 4.03 (s, 3H); MS: MS m/z 228.0 (M++1).